molecular formula C14H13ClN2O B8691594 4-amino-N-(4-chlorophenyl)-N-methylbenzamide CAS No. 168151-96-0

4-amino-N-(4-chlorophenyl)-N-methylbenzamide

Cat. No.: B8691594
CAS No.: 168151-96-0
M. Wt: 260.72 g/mol
InChI Key: GTGMIQRIOPWYNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-N-(4-chlorophenyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

168151-96-0

Molecular Formula

C14H13ClN2O

Molecular Weight

260.72 g/mol

IUPAC Name

4-amino-N-(4-chlorophenyl)-N-methylbenzamide

InChI

InChI=1S/C14H13ClN2O/c1-17(13-8-4-11(15)5-9-13)14(18)10-2-6-12(16)7-3-10/h2-9H,16H2,1H3

InChI Key

GTGMIQRIOPWYNE-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC=C(C=C1)Cl)C(=O)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4 ml (ca 40 mmol) of concentrated hydrochloric acid in 50 ml of ethanol and 50 ml of water was added dropwise over 2 hours to a refluxing suspension of 6.34 g 114 mmol, 3 equiv) of iron filings and 11.0 g (37.8 mmol) of N-(4-chlorophenyl)-N-methyl-4-nitrobenzamide in 200 ml of ethanol and 200 ml of water. The mixture was refluxed for 1 hour and allowed to cool to room temperature and then adjusted to a pH of 11 with 10% aqueous sodium hydroxide. The suspension was filtered and the residue washed 3 times with 200 ml of hot ethyl acetate. The solution was evaporated to remove the organics and the aqueous liquid was extracted 3 times with 200 ml of EtOAc. The combined organics were washed twice with 250 ml of water and 100 ml of brine, then dried over MgSO4, filtered and evaporated to obtain 10.4 g of the desired product as an orange solid.
Quantity
4 mL
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reactant
Reaction Step One
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N-(4-chlorophenyl)-N-methyl-4-nitrobenzamide
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11 g
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reactant
Reaction Step One
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50 mL
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solvent
Reaction Step One
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Quantity
50 mL
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solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
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Quantity
200 mL
Type
solvent
Reaction Step One
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Quantity
0 (± 1) mol
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catalyst
Reaction Step One
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0 (± 1) mol
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reactant
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